Cas no 1806992-02-8 (Ethyl 3-cyano-2-(difluoromethyl)-6-nitropyridine-4-carboxylate)

• Product Name: Ethyl 3-cyano-2-(difluoromethyl)-6-nitropyridine-4-carboxylate
• CAS No: 1806992-02-8
• MF: C₁₀H₇F₂N₃O₄
• MW: 271.177088975906
• CID: 4878663
• Update Time: 2025-10-28

Ethyl 3-cyano-2-(difluoromethyl)-6-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-(difluoromethyl)-6-nitropyridine-4-carboxylate

• Inchi： 1S/C10H7F2N3O4/c1-2-19-10(16)5-3-7(15(17)18)14-8(9(11)12)6(5)4-13/h3,9H,2H2,1H3
• InChI Key： BFSAXUMPZNMQLJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(=O)OCC)C=C([N+](=O)[O-])N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.6
• Topological Polar Surface Area: 109

Additional information on Ethyl 3-cyano-2-(difluoromethyl)-6-nitropyridine-4-carboxylate

Ethyl 3-cyano-2-(difluoromethyl)-6-nitropyridine-4-carboxylate: A Comprehensive Overview

Ethyl 3-cyano-2-(difluoromethyl)-6-nitropyridine-4-carboxylate (CAS No. 1806992-02-8) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyridine derivatives, which are widely studied in organic chemistry due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with multiple functional groups, including a cyano group, a difluoromethyl group, a nitro group, and an ethyl ester group. These substituents confer unique chemical properties and reactivity to the compound.

The synthesis of Ethyl 3-cyano-2-(difluoromethyl)-6-nitropyridine-4-carboxylate involves a series of carefully designed multi-step reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules through strategies like directed metallation, cross-coupling reactions, and selective oxidation processes. For instance, researchers have employed palladium-catalyzed coupling reactions to install the difluoromethyl group onto the pyridine ring with high precision. Similarly, the nitration step has been optimized using controlled nitration agents to minimize side reactions and ensure high yields.

One of the most intriguing aspects of this compound is its electronic structure, which is heavily influenced by the electron-withdrawing groups such as the cyano (-CN) and nitro (-NO₂) moieties. These groups significantly alter the electronic properties of the pyridine ring, making it more electron-deficient. This characteristic makes Ethyl 3-cyano-2-(difluoromethyl)-6-nitropyridine-4-carboxylate an attractive candidate for various applications in coordination chemistry and catalysis. Recent studies have demonstrated its ability to act as a ligand in transition metal complexes, facilitating catalytic cycles in organic transformations.

The presence of the difluoromethyl (-CF₂H) group introduces additional complexity to the molecule's properties. This substituent not only enhances the compound's stability but also imparts unique steric and electronic effects. For example, fluorinated compounds are known for their resistance to hydrolysis and oxidative degradation, which are critical factors in pharmaceutical development. In this context, Ethyl 3-cyano-2-(difluoromethyl)-6-nitropyridine-4-carboxylate has shown potential as a lead compound in drug discovery programs targeting specific biological pathways.

Recent research has also focused on understanding the photophysical properties of Ethyl 3-cyano-2-(difluoromethyl)-6-nitropyridine-4-carboxylate. Studies have revealed that this compound exhibits strong fluorescence under certain conditions, making it a promising candidate for applications in optoelectronics and sensor technology. The combination of its electronic properties and fluorinated substituents makes it suitable for use in light-emitting diodes (LEDs) and fluorescent probes for biological imaging.

In terms of biological activity, Ethyl 3-cyano-2-(difluoromethyl)-6-nitropyridine-4-carboxylate has been tested for its potential as an antimicrobial agent. Initial screening studies indicate that it possesses moderate activity against several bacterial strains, suggesting that further optimization could yield more potent derivatives. Additionally, its ability to modulate enzyme activity makes it a valuable tool in studying enzyme kinetics and drug design.

From an environmental perspective, the stability and biodegradability of Ethyl 3-cyano-2-(difluoromethyl)-6-nitropyridine-4-carboxylate are critical considerations. Recent eco-toxicological studies have assessed its impact on aquatic ecosystems, revealing that while it is not acutely toxic at low concentrations, long-term exposure could pose risks to certain species. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

Looking ahead, the development of novel synthetic routes for Ethyl 3-cyano-2-(difluoromethyl)-6-nitropyridine-4-carboxylate remains an active area of research. Chemists are exploring green chemistry approaches to minimize waste and improve sustainability in its production process. For instance, catalytic hydrogenation methods are being investigated as alternatives to traditional reduction techniques that rely on hazardous reagents.

In conclusion, Ethyl 3-cyano-2-(difluoromethyl)-6-nitropyridine-4-carboxylate (CAS No. 1806992-02-8) is a multifaceted compound with significant potential across various scientific domains. Its unique combination of functional groups offers opportunities for innovation in materials science, pharmacology, and environmental chemistry. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science.